Cas no 827596-92-9 (1H-Pyrazole, 1-[2-[[2-(ethylthio)ethyl]thio]ethyl]-3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 1-[2-[[2-(ethylthio)ethyl]thio]ethyl]-3,5-dimethyl-
• CAS No: 827596-92-9
• MF: C₁₁H₂₀N₂S₂
• MW: 244.419899940491
• CID: 683516
• PubChem ID: 71417342
• Update Time: 2025-04-19

1H-Pyrazole, 1-[2-[[2-(ethylthio)ethyl]thio]ethyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[2-[[2-(ethylthio)ethyl]thio]ethyl]-3,5-dimethyl-
• 1-[2-(2-ethylsulfanylethylsulfanyl)ethyl]-3,5-dimethylpyrazole
• 1-(2-{[2-(Ethylsulfanyl)ethyl]sulfanyl}ethyl)-3,5-dimethyl-1H-pyrazole
• DTXSID80836682
• 827596-92-9

• Inchi： 1S/C11H20N2S2/c1-4-14-7-8-15-6-5-13-11(3)9-10(2)12-13/h9H,4-8H2,1-3H3
• InChI Key： XUFYBMYHAKVPOQ-UHFFFAOYSA-N
• SMILES： S(CCSCC)CCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 244.10679099g/mol
• Monoisotopic Mass: 244.10679099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.4Ų